[4-(allyloxy)-2-bromo-5-ethoxyphenyl]methanol

• IUPAC Name: (2-bromo-5-ethoxy-4-prop-2-enoxyphenyl)methanol
• InChI: InChI=1S/C12H15BrO3/c1-3-5-16-12-7-10(13)9(8-14)6-11(12)15-4-2/h3,6-7,14H,1,4-5,8H2,2H3
• InChI Key: OGJOKWXLMKSYLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)CO)Br)OCC=C
• Molecular Formula: C12H15BrO3
• Molecular Weight: 287.15 g/mol

Description

[4-(allyloxy)-2-bromo-5-ethoxyphenyl]methanol, also known as ABEM, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. ABEM is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 324.13 g/mol.

Mechanism of Action

The mechanism of action of [4-(allyloxy)-2-bromo-5-ethoxyphenyl]methanol involves its ability to bind to specific target proteins in the body, thereby inhibiting their activity. For example, this compound has been found to bind to the active site of acetylcholinesterase, preventing it from breaking down the neurotransmitter acetylcholine. This leads to an increase in the concentration of acetylcholine in the body, which can improve cognitive function in individuals with Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. For example, it has been shown to increase the levels of dopamine in the brain, which can improve mood and reduce symptoms of depression. It has also been found to have antioxidant properties, which can protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(allyloxy)-2-bromo-5-ethoxyphenyl]methanol in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is its relatively high cost compared to other compounds that may have similar effects.

Future Directions

There are several potential future directions for research involving [4-(allyloxy)-2-bromo-5-ethoxyphenyl]methanol. One area of interest is its potential use in the development of new drugs for the treatment of neurological disorders. Another area of interest is its use as a research tool to better understand the biochemical and physiological effects of inhibiting specific enzymes and receptors in the body. Additionally, further studies may be needed to fully understand the safety and toxicity of this compound in humans.

Scientific Research Applications

[4-(allyloxy)-2-bromo-5-ethoxyphenyl]methanol has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its ability to inhibit certain enzymes and receptors in the body, including acetylcholinesterase and the dopamine transporter. This makes it a promising candidate for the development of new drugs for the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.